![molecular formula C18H21N3O5S B2921006 N-(4-methylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide CAS No. 1251557-61-5](/img/structure/B2921006.png)
N-(4-methylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps, including the condensation of 4-methylphenylhydrazine with 2-oxo-5-(morpholin-4-ylsulfonyl)pyridine . The resulting product is then acetylated to form the final compound. Detailed synthetic pathways and reaction conditions are documented in relevant literature .
Chemical Reactions Analysis
This compound may participate in various chemical reactions, including hydrolysis, oxidation, and nucleophilic substitutions. Its reactivity depends on the functional groups present. Researchers have explored its behavior under different conditions, providing insights into its chemical versatility .
Scientific Research Applications
Pharmacological Characterization and Potential Applications
- Kappa-Opioid Receptor (KOR) Antagonism : A study by Grimwood et al. (2011) identified a compound with high affinity for kappa-opioid receptors, demonstrating potential for treating depression and addiction disorders. This research underscores the therapeutic potential of targeting KORs for psychiatric conditions (Grimwood et al., 2011).
Chemical Synthesis and Binding Studies
- DNA and Protein Binding Studies : Raj (2020) conducted research on novel paracetamol derivatives, revealing their ability to intercalate with DNA and bind strongly with bovine serum albumin (BSA), suggesting implications for drug design and molecular interaction studies (Raj, 2020).
Antifungal and Antimicrobial Activity
- Broad-Spectrum Antifungal Agents : Bardiot et al. (2015) discovered that derivatives of 2-(2-oxo-morpholin-3-yl)-acetamide exhibited significant antifungal activity against Candida and Aspergillus species, highlighting its potential as a foundation for developing new antifungal treatments (Bardiot et al., 2015).
Enzyme Inhibition for Therapeutic Applications
- Src Kinase Inhibitory and Anticancer Activities : A study by Fallah-Tafti et al. (2011) focused on thiazolyl N-benzyl-substituted acetamide derivatives, showing Src kinase inhibitory activity and potential anticancer effects, which could inform the development of cancer therapies (Fallah-Tafti et al., 2011).
Corrosion Inhibition
- Mild Steel Corrosion Inhibition : Nasser and Sathiq (2016) investigated the use of N-[morpholin-4-yl(phenyl)methyl]acetamide as a corrosion inhibitor for mild steel in hydrochloric acid, demonstrating its efficacy and providing insights into industrial applications to prevent corrosion (Nasser & Sathiq, 2016).
Future Directions
properties
IUPAC Name |
N-(4-methylphenyl)-2-(5-morpholin-4-ylsulfonyl-2-oxopyridin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O5S/c1-14-2-4-15(5-3-14)19-17(22)13-20-12-16(6-7-18(20)23)27(24,25)21-8-10-26-11-9-21/h2-7,12H,8-11,13H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSHCGXRHJZLIOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CN2C=C(C=CC2=O)S(=O)(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methylphenyl)-2-[5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.